Cas no 59290-18-5 (3-Pyridinecarboxamide, N-methyl-5-nitro-)

• Product Name: 3-Pyridinecarboxamide, N-methyl-5-nitro-
• CAS No: 59290-18-5
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 339223
• PubChem ID: 21405292
• Update Time: 2025-04-19

3-Pyridinecarboxamide, N-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-methyl-5-nitro-
• N-methyl-5-nitropyridine-3-carboxamide
• SCHEMBL11718691
• DTXSID00613210
• 59290-18-5

• Inchi： 1S/C7H7N3O3/c1-8-7(11)5-2-6(10(12)13)4-9-3-5/h2-4H,1H3,(H,8,11)
• InChI Key： UCRHURGUOPWJDS-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=C(C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 181.04881
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 85.13